Cas no 147149-84-6 (4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 147149-84-6
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD00560709
• CID: 65020
• PubChem ID: 611204
• Update Time: 2025-06-08

4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methylindoline-2,3-dione
• 4-Bromo-5-methyl-1H-indole-2,3-dione
• 4-BROMO-5-METHYLISATIN
• 4-Bromo-5-methyl-2,3-indolinedione
• AKOS MSC-0104
• TIMTEC-BB SBB000790
• 4-Bromo-5-methyl-1H-indole-2,3-dione, 4-Bromo-5-methylindolin-2,3-dione
• 4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione
• 1H-Indole-2,3-dione, 4-bromo-5-methyl-
• 1H-Indole-2,3-dione,4-bromo-5-methyl-
• 4-bromo-5-methyl-1H-benzo[d]azoline-2,3-dione
• ZERO/001456
• PubChem13604
• Cambridge id 5214771
• ARONIS016715
• DKAVQCARZCYRIS-UHFFFAOYSA-N
• 4-brom
• DTXSID10346325
• AB00075474-01
• MFCD00560709
• AG-690/09157060
• 4-Bromo-5-methylindoline-2 pound not3-dione
• AC-14349
• Bromo-5-methylisatin
• FT-0643401
• A808617
• EN300-102376
• AM803228
• 4-Bromo-5-methyl-1H-indole-2,3-dione #
• SR-01000456620
• J-008320
• 147149-84-6
• 4-bromanyl-5-methyl-1H-indole-2,3-dione
• AKOS000484013
• SY002069
• Z56968133
• CS-W022110
• SCHEMBL7827616
• Indole-2,3(2H,3H)-dione, 4-bromo-5-methyl-
• PS-5879
• 4-bromo-5-methylisatin, AldrichCPR
• F1443-4473
• SB64083
• SR-01000456620-1
• STK015238
• DB-042874

• MDL： MFCD00560709
• Inchi： 1S/C9H6BrNO2/c1-4-2-3-5-6(7(4)10)8(12)9(13)11-5/h2-3H,1H3,(H,11,12,13)
• InChI Key： DKAVQCARZCYRIS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=C1C(C(N2)=O)=O

Computed Properties

• Exact Mass: 238.95800
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.714
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.631
• PSA: 46.17000
• LogP: 2.03030

4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H412
• Warning Statement： P273
• Hazard Category Code： 22-52
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione

Recent Advances in the Study of 4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 147149-84-6)

4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 147149-84-6) is a brominated indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies exploring its synthesis, biological activity, and therapeutic potential. The following research brief provides an overview of the latest advancements related to this compound, highlighting key findings from recent publications and ongoing research efforts.

Recent studies have focused on the synthesis and optimization of 4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the bromo substituent efficiently. This method not only enhances the scalability of the synthesis but also reduces the formation of byproducts, making it more suitable for industrial applications.

In terms of biological activity, 4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione has shown promising results as a potential inhibitor of specific enzymatic pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on tyrosine kinases, which are implicated in various cancers. The compound exhibited moderate potency in vitro, with an IC50 value of 2.3 µM against a panel of kinase targets. These findings suggest its potential as a lead compound for further optimization in anticancer drug development.

Further investigations into the mechanism of action revealed that 4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione interacts with the ATP-binding site of target kinases, thereby disrupting their catalytic activity. Molecular docking studies, as reported in a 2024 preprint on bioRxiv, provided structural insights into these interactions, highlighting key residues involved in binding. These computational findings were corroborated by X-ray crystallography data, further validating the compound's binding mode.

Beyond its kinase inhibitory properties, recent research has explored the compound's potential in other therapeutic areas. A 2023 study in European Journal of Pharmacology investigated its anti-inflammatory effects in murine models of rheumatoid arthritis. The results indicated a significant reduction in pro-inflammatory cytokines, suggesting a possible role in modulating immune responses. However, further in vivo studies are required to assess its efficacy and safety profile comprehensively.

In conclusion, 4-bromo-5-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 147149-84-6) represents a versatile scaffold with multiple therapeutic applications. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for future drug discovery efforts. Continued research is warranted to explore its full potential, particularly in optimizing its pharmacokinetic properties and expanding its therapeutic indications.